molecular formula C14H11ClO B8817439 1-(4'-Chloro-[1,1'-biphenyl]-2-yl)ethanone CAS No. 893739-17-8

1-(4'-Chloro-[1,1'-biphenyl]-2-yl)ethanone

Cat. No. B8817439
M. Wt: 230.69 g/mol
InChI Key: JMXLTGKPGGITEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4’-Chloro-[1,1’-biphenyl]-2-yl)ethanone, also known as 4’-Chloro-[1,1’-biphenyl]-2-yl)ethanone, is a chemical compound with the molecular formula C14H11ClO . It has a molecular weight of 230.69 .


Molecular Structure Analysis

The molecular structure of 1-(4’-Chloro-[1,1’-biphenyl]-2-yl)ethanone consists of a biphenyl group with a chlorine atom at the 4’ position and an ethanone group attached to the 2 position .

Safety And Hazards

According to the safety data sheet, if inhaled, the victim should be moved into fresh air and given artificial respiration if not breathing . If it comes into contact with skin, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water . In case of eye contact, rinse with pure water for at least 15 minutes . If ingested, rinse mouth with water and do not induce vomiting . It is also advised to avoid dust formation and to use personal protective equipment .

properties

CAS RN

893739-17-8

Product Name

1-(4'-Chloro-[1,1'-biphenyl]-2-yl)ethanone

Molecular Formula

C14H11ClO

Molecular Weight

230.69 g/mol

IUPAC Name

1-[2-(4-chlorophenyl)phenyl]ethanone

InChI

InChI=1S/C14H11ClO/c1-10(16)13-4-2-3-5-14(13)11-6-8-12(15)9-7-11/h2-9H,1H3

InChI Key

JMXLTGKPGGITEG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=CC=C1C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(2-bromophenyl)ethanone (3.1 g, 15.57 mmol)-4-chlorophenylboronic acid (2.92 g), (Ph3P)2PdCl2 (bis(triphenylphosphine)palladium(II) dichloride) (1.202 g) and Na2CO3 (3.30 g) in dimethoxyethane-ethanol-water (7:2:3, 50 mL) was heated at 100° C. for 3 hours and concentrated. The concentrate was suspended in dichloromethane (30 mL) and the insoluble material was removed by filtration. The filtrate was loaded onto a silica gel column, eluted with 0%-50% dichloromethane in hexane to provide the title compound.
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
2.92 g
Type
reactant
Reaction Step One
Quantity
3.3 g
Type
reactant
Reaction Step One
Name
dimethoxyethane ethanol water
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.202 g
Type
catalyst
Reaction Step One

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